Cas no 105897-13-0 (2-(3,5-dinitrophenyl)sulfanylethanol)

2-(3,5-dinitrophenyl)sulfanylethanol structure
105897-13-0 structure
Product Name:2-(3,5-dinitrophenyl)sulfanylethanol
CAS No:105897-13-0
MF:C8H8N2O5S
MW:244.224520683289
CID:1162369
PubChem ID:4913150
Update Time:2025-04-20

2-(3,5-dinitrophenyl)sulfanylethanol Chemical and Physical Properties

Names and Identifiers

    • 2-(3,5-dinitrophenyl)sulfanylethanol
    • ACMC-20m970
    • Ethanol, 2-[(3,5-dinitrophenyl)thio]-
    • SBB013919
    • ZERO/006183
    • ZINC04343594
    • 2-(3,5-dinitrophenylthio)ethan-1-ol
    • CTK0G4423
    • AC1NKGUY
    • 2-(3,5-dinitrophenylthio)ethanol
    • ACMC-20m970; Ethanol, 2-[(3,5-dinitrophenyl)thio]-; SBB013919; ZERO/006183; ZINC04343594; 2-(3,5-dinitrophenylthio)ethan-1-ol; CTK0G4423; AC1NKGUY; 2-(3,5-dinitrophenylthio)ethanol;
    • UFNOXBTYOMAHDT-UHFFFAOYSA-N
    • 1-Ethanol, 2-[(3,5-dinitrophenyl)thio]-
    • DTXSID50406755
    • 2-[(3,5-dinitrophenyl)sulfanyl]ethan-1-ol
    • AKOS016347485
    • 105897-13-0
    • Inchi: 1S/C8H8N2O5S/c11-1-2-16-8-4-6(9(12)13)3-7(5-8)10(14)15/h3-5,11H,1-2H2
    • InChI Key: UFNOXBTYOMAHDT-UHFFFAOYSA-N
    • SMILES: S(CCO)C1C=C(C=C(C=1)[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

  • Exact Mass: 244.01539253g/mol
  • Monoisotopic Mass: 244.01539253g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 242
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 137Ų

Experimental Properties

  • PSA: 137.17000
  • LogP: 2.63380
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